molecular formula C13H16N2O3 B8430161 tert-butyl 4-oxo-3,4-dihydro-1,5-naphthyridine-1(2H)-carboxylate

tert-butyl 4-oxo-3,4-dihydro-1,5-naphthyridine-1(2H)-carboxylate

Cat. No.: B8430161
M. Wt: 248.28 g/mol
InChI Key: ZJIUKVQMZYOUTP-UHFFFAOYSA-N
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Description

Tert-butyl 4-oxo-3,4-dihydro-1,5-naphthyridine-1(2H)-carboxylate is a useful research compound. Its molecular formula is C13H16N2O3 and its molecular weight is 248.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H16N2O3

Molecular Weight

248.28 g/mol

IUPAC Name

tert-butyl 4-oxo-2,3-dihydro-1,5-naphthyridine-1-carboxylate

InChI

InChI=1S/C13H16N2O3/c1-13(2,3)18-12(17)15-8-6-10(16)11-9(15)5-4-7-14-11/h4-5,7H,6,8H2,1-3H3

InChI Key

ZJIUKVQMZYOUTP-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1CCC(=O)C2=C1C=CC=N2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

tert-butyl (2-bromopyridin-3-yl)(but-3-en-1-yl)carbamate. To a solution of 2-bromo-N-(but-3-en-1-yl)pyridin-3-amine (1 eq.) and DCM (0.2 M) is added (Boc)2O (1.5 eq.). The solution is stirred at room temperature until judged complete by TLC. The solution is concentrated in vacuo and purified by column chromatography to give the title compound.
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Synthesis routes and methods II

Procedure details

tert-butyl 4-methylene-3,4-dihydro-1,5-naphthyridine-1(2H)-carboxylate. To a solution of tert-butyl (2-bromopyridin-3-yl)(but-3-en-1-yl)carbamate (1 eq.) in DMF (0.2 M), PPh3 (0.25 eq.), Pd(OAc)2 (0.1 eq), and KOAc (5 eq.), is added, under an argon atmosphere, tetraethyl ammonium chloride hydrate (2 eq.). The flask is purged with argon for 15 min, and the resulting reaction mixture is stirred at 110° C. for 16 h. The reaction progress is monitored by TLC. The reaction mixture is diluted with EtOAc and saturated NaHCO3 solution. The organic layer is separated and dried over Na2SO4, and concentrated. The compound that may be thus obtained is purified by column chromatography to afford the title compound.
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tert-butyl 4-methylene-3,4-dihydro-1,5-naphthyridine-1(2H)-carboxylate
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tert-butyl (2-bromopyridin-3-yl)(but-3-en-1-yl)carbamate
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